Ethyl 4-phenethylbenzoate
Overview
Description
Ethyl 4-phenethylbenzoate, also known as ethyl phenylacetic acid 4-phenyl ester, is a chemical compound that belongs to the family of benzoates. It is widely used in the synthesis of various organic compounds due to its unique chemical properties. Ethyl 4-phenethylbenzoate is a colorless to pale yellow liquid with a sweet floral aroma. It is soluble in most organic solvents and insoluble in water.
Scientific Research Applications
Local Anesthetics
Ethyl 4-phenethylbenzoate is used in the design and synthesis of benzoate compounds that serve as local anesthetics . These compounds act on nerve endings and nerve trunks to reversibly block the conduction of nerve impulses, resulting in a loss of local sensation without affecting consciousness . This makes them useful for local surgery and treatment .
Synthesis of New Compounds
The compound is used in the synthesis of new target compounds through a process involving alkylation and esterification . This process is chosen for its high total yields, mild conditions, and simple operation .
Biological Activity Evaluation
Ethyl 4-phenethylbenzoate is used in biological activity experiments, such as surface anesthesia, infiltration anesthesia, block anesthesia, and acute toxicity tests . The results of these experiments can provide valuable information about the local anesthetic effect and toxicity of the compound .
Solvent for Cellulose
Ethyl 4-phenethylbenzoate is used as a solvent for cellulose . This application is important in various industries, including the production of films, fibers, and plastics .
Heat Resistant Lubricants
The compound is used in the formulation of heat resistant lubricants . These lubricants are essential in industries where machinery operates at high temperatures .
Plasticizers for Synthetic Resins
Ethyl 4-phenethylbenzoate serves as a plasticizer for synthetic resins . Plasticizers are additives that increase the plasticity or fluidity of the material to which they are added .
Flavoring Agent
The compound is used as a flavoring agent in various substances, including food and personal-care products . Its pleasant odor, described as fruity, wintergreen, medicinal, cherry, and grape, makes it suitable for this application .
Electro-Optical Applications
There is ongoing research into the use of ethyl 4-phenethylbenzoate in electro-optical applications . The growth of bulk size ethyl 4-amino benzoate crystals, a potential candidate for such applications, has been reported .
Mechanism of Action
Target of Action
Ethyl 4-phenethylbenzoate is a chemical compound with the molecular formula C15H14O2
Mode of Action
They can reversibly block the conduction of nerve impulses, resulting in a loss of local sensation without affecting consciousness . This makes them useful for local surgery and treatment .
Biochemical Pathways
Local anesthetics are known to bind to specific parts of the sodium ion (na+) channel on the nerve membrane, reducing the passage of sodium ions through the sodium ion channel, and thereby blocking the conduction of nerve impulses .
Pharmacokinetics
Pharmacokinetic-pharmacodynamic (PK-PD) modeling is a mathematical approach used to study these properties and their relationship
Result of Action
It has been suggested that certain benzoate compounds have a good local anesthetic effect
properties
IUPAC Name |
ethyl 4-(2-phenylethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O2/c1-2-19-17(18)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-7,10-13H,2,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNHJRTXZFMMKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)CCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-phenethylbenzoate | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3AR,4R,6aS)-tert-butyl 4-aminohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate](/img/structure/B3183433.png)
